Cas no 849052-21-7 (3-Isobutoxyphenylboronic acid)
3-Isobutoxyphenylboronic acid structure
Product Name:3-Isobutoxyphenylboronic acid
CAS No:849052-21-7
MF:C10H15BO3
MW:194.035303354263
MDL:MFCD06411370
CID:716659
PubChem ID:24883397
Update Time:2024-10-26
3-Isobutoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isobutoxyphenylboronic acid
- [3-(2-methylpropoxy)phenyl]boronic acid
- Boronic acid,B-[3-(2-methylpropoxy)phenyl]-
- 3-Isobutoxyphenylboronic acid ,97%
- Boronic acid, B-[3-(2-methylpropoxy)phenyl]-
- m-isobutoxyphenylboronic acid
- DB-010601
- 3-Isobutoxyphenylboronicacid
- MFCD06411370
- TZOSYEUNKIDTBY-UHFFFAOYSA-N
- BP-12149
- (3-Isobutoxyphenyl)boronic acid
- BS-24185
- DTXSID50584582
- SCHEMBL691975
- 849052-21-7
- 3-isobutoxyphenyl boronic acid
- CS-0174516
- AKOS009319104
- AB25286
- 3-(2-METHYLPROPOXY)PHENYLBORONIC ACID
-
- MDL： MFCD06411370
- Inchi： 1S/C10H15BO3/c1-8(2)7-14-10-5-3-4-9(6-10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
- InChI Key： TZOSYEUNKIDTBY-UHFFFAOYSA-N
- SMILES： B(C1=CC=CC(OCC(C)C)=C1)(O)O
Computed Properties
- Exact Mass: 194.11100
- Monoisotopic Mass: 194.1114245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.08
- Melting Point: 90-95 °C (lit.)
- Boiling Point: 344°C at 760 mmHg
- Flash Point: 161.9°C
- Refractive Index: 1.508
- PSA: 49.69000
- LogP: 0.40120
3-Isobutoxyphenylboronic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
3-Isobutoxyphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Isobutoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110487-25g |
3-Isobutoxyphenylboronic acid |
849052-21-7 | 95% | 25g |
$171.00 | 2023-08-31 | |
| Alichem | A019110487-100g |
3-Isobutoxyphenylboronic acid |
849052-21-7 | 95% | 100g |
$446.88 | 2023-08-31 | |
| TRC | I789230-500mg |
3-Isobutoxyphenylboronic Acid |
849052-21-7 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | I789230-1g |
3-Isobutoxyphenylboronic Acid |
849052-21-7 | 1g |
$ 70.00 | 2022-06-02 | ||
| TRC | I789230-5g |
3-Isobutoxyphenylboronic Acid |
849052-21-7 | 5g |
$167.00 | 2023-05-18 | ||
| TRC | I789230-10g |
3-Isobutoxyphenylboronic Acid |
849052-21-7 | 10g |
$270.00 | 2023-05-18 | ||
| abcr | AB271618-1 g |
3-Isobutoxyphenylboronic acid, 98%; . |
849052-21-7 | 98% | 1g |
€76.00 | 2023-04-26 | |
| abcr | AB271618-5 g |
3-Isobutoxyphenylboronic acid, 98%; . |
849052-21-7 | 98% | 5g |
€144.00 | 2023-04-26 | |
| abcr | AB271618-25 g |
3-Isobutoxyphenylboronic acid, 98%; . |
849052-21-7 | 98% | 25g |
€348.00 | 2023-04-26 | |
| Fluorochem | 219494-1g |
3-Isobutoxyphenylboronic acid |
849052-21-7 | 95% | 1g |
￡25.00 | 2022-03-01 |
3-Isobutoxyphenylboronic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
849052-21-7 (3-Isobutoxyphenylboronic acid) Related Products
- 411229-67-9(4-(Cyclopropylmethoxy)phenylboronic acid)
- 352534-81-7(3-Butoxyphenylboronic acid)
- 411229-76-0(3-(Cyclopropylmethoxy)phenylboronic acid)
- 90555-66-1((3-ethoxyphenyl)boronic acid)
- 153624-44-3(4-Isobutoxyphenylboronic acid)
- 149557-18-6(3-propoxyphenylboronicacid)
- 186497-67-6(4-Propoxyphenylboronic acid)
- 340148-67-6(3,4-Bis(2-methylbutyloxy)benzeneboronicacid)
- 209673-76-7(3,4-Bis(2-methylpropyloxy)benzeneboronicacid)
- 833486-92-3(2-Isobutoxyphenylboronic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
